Cas no 1421483-89-7 (N'-(3-chloro-2-methylphenyl)-N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylethanediamide)

• Product Name: N'-(3-chloro-2-methylphenyl)-N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylethanediamide
• CAS No: 1421483-89-7
• MF: C₁₈H₂₁ClN₂O₄
• MW: 364.823343992233
• CID: 5967779
• PubChem ID: 71804600
• Update Time: 2025-07-09

N'-(3-chloro-2-methylphenyl)-N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-chloro-2-methylphenyl)-N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylethanediamide
• AKOS024556838
• VU0548718-1
• N1-(3-chloro-2-methylphenyl)-N2-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)oxalamide
• F6416-8840
• N'-(3-CHLORO-2-METHYLPHENYL)-N-[3-(2,5-DIMETHYLFURAN-3-YL)-3-HYDROXYPROPYL]ETHANEDIAMIDE
• 1421483-89-7
• N'-(3-chloro-2-methylphenyl)-N-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]oxamide

• Inchi： 1S/C18H21ClN2O4/c1-10-9-13(12(3)25-10)16(22)7-8-20-17(23)18(24)21-15-6-4-5-14(19)11(15)2/h4-6,9,16,22H,7-8H2,1-3H3,(H,20,23)(H,21,24)
• InChI Key： CJLWHQTVWNCIBW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(C(NCCC(C1C=C(C)OC=1C)O)=O)=O

Computed Properties

• Exact Mass: 364.1189848g/mol
• Monoisotopic Mass: 364.1189848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 91.6Ų

Additional information on N'-(3-chloro-2-methylphenyl)-N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylethanediamide

Introduction to N'-(3-chloro-2-methylphenyl)-N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylethanediamide (CAS No. 1421483-89-7)

N'-(3-chloro-2-methylphenyl)-N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1421483-89-7, represents a novel molecular entity with a complex structural framework that includes multiple functional groups. The presence of both aromatic and heterocyclic moieties, coupled with amide and hydroxyl functionalities, positions this compound as a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural composition of N'-(3-chloro-2-methylphenyl)-N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylethanediamide is characterized by a phenyl ring substituted with a chlorine atom at the 3-position and a methyl group at the 2-position. This aromatic core is linked to a 2,5-dimethylfuran moiety through an amide bond, which is further connected to a propyl chain bearing a hydroxyl group. Such a structural motif suggests potential interactions with biological targets, making it an intriguing subject for pharmacological studies.

In recent years, the development of new molecular entities with tailored physicochemical properties has been pivotal in advancing therapeutic strategies. The compound N'-(3-chloro-2-methylphenyl)-N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylethanediamide exemplifies this trend, as its unique structural features may confer distinct biological activities. Specifically, the combination of an amide group and a hydroxyl moiety can influence solubility and metabolic stability, which are critical factors in drug design.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their diverse biological activities and favorable pharmacokinetic profiles. The 2,5-dimethylfuran moiety in N'-(3-chloro-2-methylphenyl)-N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylethanediamide is particularly noteworthy, as it has been shown to enhance binding affinity to certain enzymes and receptors. This observation aligns with emerging research indicating that such heterocycles can serve as key pharmacophores in the development of novel therapeutics.

The amide bond in this compound not only contributes to its structural complexity but also offers opportunities for further derivatization. Amides are well-known for their versatility in drug design, often serving as linkers between pharmacophoric groups or as modulators of bioactivity. The presence of the hydroxyl group on the propyl chain further enhances the potential for chemical modification, allowing for the creation of analogs with optimized properties.

The synthesis of N'-(3-chloro-2-methylphenyl)-N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylethanediamide represents a significant achievement in synthetic organic chemistry. The multi-step process involves strategic functional group transformations and precise regioselective reactions to construct the desired molecular framework. Such synthetic methodologies are crucial for producing complex molecules that can be evaluated for their biological efficacy.

In the context of drug discovery, the evaluation of novel compounds often involves rigorous testing in vitro and in vivo to assess their potential therapeutic benefits. The structural features of N'-(3-chloro-2-methylphenyl)-N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylethanediamide suggest that it may exhibit inhibitory activity against various biological targets. For instance, the amide group could interact with proteases or kinases, while the hydroxyl moiety might engage in hydrogen bonding with nucleophilic residues.

The dimethylfuran moiety has been increasingly explored in medicinal chemistry due to its ability to modulate receptor binding affinity and selectivity. Studies have demonstrated that compounds containing this motif can exhibit enhanced potency and reduced toxicity compared to their non-furan counterparts. This makes N'-(3-chloro-2-methylphenyl)-N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylethanediamide a particularly attractive candidate for further investigation.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features may also make it suitable for use as an intermediate in the synthesis of more complex molecules or as a building block for libraries of diverse chemical entities. Such applications would contribute to the broader goals of chemical biology and drug discovery.

As research continues to uncover new biological pathways and therapeutic targets, compounds like N'-(3-chloro-2-methylphenyl)-N-3-(2,5-dimethylfuran-3-y1)-wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>hydroxypropylethanediamide (CAS No. 142148^®®_89-7) will play an increasingly important role in shaping future therapeutic strategies. Their complex structures and diverse functional groups offer unparalleled opportunities for innovation in drug design and development.